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Compound of Interest

Compound Name: Squarylium dye III

Cat. No.: B3425565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molar extinction coefficient and

photophysical properties of Squarylium dye III, a versatile organic dye with significant

applications in biomedical imaging and organic electronics. This document outlines the key

quantitative data, experimental methodologies for its characterization, and a conceptual

workflow for its application in fluorescence imaging.

Core Photophysical Data of Squarylium Dye III
Squarylium dye III is a member of the squaraine dye family, recognized for its intense

fluorescence and high photochemical stability.[1] Its unique optical properties are attributed to

its zwitterionic structure, which features a central squaryl ring.[1] The quantitative

characteristics of Squarylium dye III, as determined in dichloromethane, are summarized

below for clear reference.
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Parameter Value Wavelength Solvent

Molar Extinction

Coefficient (ε)
309,000 cm⁻¹/M 627.3 nm Dichloromethane

Absorption Maximum

(λabs)
~630 nm Dichloromethane

Emission Maximum

(λem)
~650 nm Dichloromethane

Quantum Yield (Φ) ~0.65 Dichloromethane

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient is a fundamental parameter that quantifies how strongly a

substance absorbs light at a particular wavelength. The determination of this value for

Squarylium dye III is achieved through UV-Vis spectrophotometry, following the Beer-Lambert

Law.

Materials and Instrumentation:

Squarylium dye III

Dichloromethane (spectroscopic grade)

Volumetric flasks

Micropipettes

Quartz cuvettes (1 cm path length)

UV-Vis Spectrophotometer (e.g., Cary 3)

Procedure:
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Stock Solution Preparation: Accurately weigh a small amount of Squarylium dye III and

dissolve it in a known volume of dichloromethane to prepare a stock solution of a specific

concentration.

Serial Dilutions: Prepare a series of dilutions from the stock solution with varying

concentrations.

Spectrophotometric Measurement:

Set the spectrophotometer to scan a wavelength range that includes the absorption

maximum of the dye (~630 nm).

Use a quartz cuvette filled with dichloromethane as the blank to calibrate the instrument.

Measure the absorbance of each diluted solution at the absorption maximum (λmax). The

measurements that were taken of Squarylium III were done so with a spectral bandwidth

of 1.0 nm, a signal averaging time of 0.133 sec, a data interval of 0.25 nm, and a scan rate

of 112.5 nm/min.

Data Analysis:

Plot a graph of absorbance versus concentration.

According to the Beer-Lambert Law (A = εcl), the slope of the resulting linear graph will be

the molar extinction coefficient (ε) when the path length (l) is 1 cm.

Conceptual Workflow: Fluorescence Imaging
Squarylium dye III's high fluorescence quantum yield makes it an excellent candidate for use

as a fluorescent probe in various imaging applications.[1] The following diagram illustrates a

generalized workflow for utilizing such a dye in cellular imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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